![molecular formula C14H18INO4 B6208111 ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate CAS No. 2703779-94-4](/img/no-structure.png)
ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
Overview
Description
Ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate is a useful research compound. Its molecular formula is C14H18INO4 and its molecular weight is 391.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate' involves the following steps: 1) synthesis of 3,5-dimethyl-1,2-oxazole-4-carboxylic acid, 2) synthesis of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid, and 3) esterification of the carboxylic acid with ethanol to form the final product.", "Starting Materials": [ "2,4-pentanedione", "methylamine", "acetic anhydride", "sodium acetate", "iodomethane", "3,5-dimethyl-1,2-oxazole-4-carboxylic acid", "ethanol" ], "Reaction": [ "Step 1: Synthesis of 3,5-dimethyl-1,2-oxazole-4-carboxylic acid", "a) React 2,4-pentanedione with methylamine to form 3,5-dimethyl-1,2-oxazole-4-carboxylic acid.", "Step 2: Synthesis of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid", "a) React 3,5-dimethyl-1,2-oxazole-4-carboxylic acid with acetic anhydride and sodium acetate to form the corresponding acetic ester.", "b) React the acetic ester with iodomethane to form 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid.", "Step 3: Esterification of the carboxylic acid with ethanol", "a) React 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid with ethanol to form ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate." ] } | |
| 2703779-94-4 | |
Molecular Formula |
C14H18INO4 |
Molecular Weight |
391.2 |
Purity |
95 |
Origin of Product |
United States |
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